Cas no 918811-12-8 (1-(2-(Isopropylthio)phenyl)ethanone)

• Product Name: 1-(2-(Isopropylthio)phenyl)ethanone
• CAS No: 918811-12-8
• MF: C₁₁H₁₄OS
• MW: 194.293262004852
• CID: 770681
• Update Time: 2023-08-03

1-(2-(Isopropylthio)phenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[2-[(1-methylethyl)thio]phenyl]-
• 1-(2-propan-2-ylsulfanylphenyl)ethanone
• 1-(2-(Isopropylthio)phenyl)ethanone
• JHBTZAYJYJVTAH-UHFFFAOYSA-N
• 1-{2-[(Propan-2-yl)sulfanyl]phenyl}ethan-1-one

• Inchi： 1S/C11H14OS/c1-8(2)13-11-7-5-4-6-10(11)9(3)12/h4-8H,1-3H3
• InChI Key： JHBTZAYJYJVTAH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(C)=O)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Topological Polar Surface Area: 42.4